Cas no 1024572-82-4 (((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one)

• Product Name: ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one
• CAS No: 1024572-82-4
• MF: C₁₆H₁₆F₂N₄O
• MW: 318.321249961853
• MDL: MFCD07777423
• CID: 4677283
• Update Time: 2025-08-04

((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one Chemical and Physical Properties

Names and Identifiers

• ((2,5-DIFLUOROPHENYL)AMINO)(4-(2-PYRIDYL)PIPERAZINYL)METHANE-1-ONE
• N-(2,5-difluorophenyl)-4-(pyridin-2-yl)piperazine-1-carboxamide
• Oprea1_707742
• N-(2,5-difluorophenyl)-4-pyridin-2-ylpiperazine-1-carboxamide
• ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one

• MDL： MFCD07777423
• Inchi： 1S/C16H16F2N4O/c17-12-4-5-13(18)14(11-12)20-16(23)22-9-7-21(8-10-22)15-3-1-2-6-19-15/h1-6,11H,7-10H2,(H,20,23)
• InChI Key： VQEPHCCBBWIOPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(N1CCN(C2C=CC=CN=2)CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 404
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one

((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one

The compound ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one (CAS No. 1024572-82-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a difluorophenyl group, a piperazine ring, and a pyridine moiety, creating a versatile platform for various applications. Recent studies have highlighted its promising properties in drug design, particularly in the development of kinase inhibitors and other bioactive agents.

Recent research has focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-throughput screening. These methods have enabled scientists to optimize its physical and chemical properties, making it more suitable for biomedical applications. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit specific protein kinases, which are critical targets in cancer therapy. This has positioned the compound as a potential lead molecule in the development of novel anti-cancer drugs.

In addition to its pharmacological applications, ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and flexible electronics. Researchers at the University of California have reported that incorporating this compound into OLED structures significantly improves device efficiency and stability, paving the way for its commercialization in next-generation display technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the difluorophenyl group through electrophilic substitution and the subsequent coupling with the piperazine ring via nucleophilic aromatic substitution. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, reducing production costs and environmental impact.

From a toxicological perspective, studies conducted by the National Institute of Health Sciences have indicated that ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one exhibits low acute toxicity when administered to laboratory animals. However, long-term toxicity studies are still underway to fully assess its safety profile for human use. These findings underscore the importance of continued research into its pharmacokinetics and bioavailability.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate the development of this compound into marketable therapies. Machine learning algorithms are being employed to predict its binding affinities to various biological targets, enabling researchers to fine-tune its structure for optimal efficacy. Furthermore, green chemistry principles are being applied to develop more sustainable synthesis routes, aligning with global efforts to reduce environmental footprint.

In conclusion, ((2,5-Difluorophenyl)amino)(4-(2-pyridyl)piperazinyl)methane-1-one (CAS No. 1024572-82-4) represents a cutting-edge molecule with vast potential across multiple disciplines. Its versatility in both pharmacological and materials applications positions it as a key player in future technological advancements. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to science and industry alike.